Cas no 1185012-61-6 (4-(difluoromethoxy)-3-methoxyaniline)

• Product Name: 4-(difluoromethoxy)-3-methoxyaniline
• CAS No: 1185012-61-6
• MF: C₈H₁₀ClF₂NO₂
• MW: 225.6203083992
• CID: 3158632
• PubChem ID: 44630909
• Update Time: 2025-05-21

4-(difluoromethoxy)-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-3-methoxyaniline
• 4-(difluoromethoxy)-3-methoxyaniline;hydrochloride
• 4-(DIFLUOROMETHOXY)-3-METHOXYANILINE HYDROCHLORIDE
• 1185012-61-6
• 4-(Difluoromethoxy)-3-methoxybenzenamine hydrochloride
• DB-194730
• MFCD04967289
• SCHEMBL17631179
• 4-difluoromethoxy-3-methoxy-phenylamine hydrochloride
• CS-0318749
• 4-difluoromethoxy-3-methoxyaniline hydrochloride
• FS-6587
• 4-difluoromethoxy-3-methoxy-phenylamine; hydrochloride
• AKOS024302243

• Inchi： 1S/C8H9F2NO2.ClH/c1-12-7-4-5(11)2-3-6(7)13-8(9)10;/h2-4,8H,11H2,1H3;1H
• InChI Key： PYTHBPXRNRGIKS-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1OC)N)F

Computed Properties

• Exact Mass: 225.0368126Da
• Monoisotopic Mass: 225.0368126Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(difluoromethoxy)-3-methoxyaniline

4-(Difluoromethoxy)-3-Methoxyaniline: A Comprehensive Overview

The compound 4-(difluoromethoxy)-3-methoxyaniline, identified by the CAS number 1185012-61-6, is a highly specialized organic chemical with significant applications in various fields of science and technology. This compound is characterized by its unique structure, which includes a difluoromethoxy group and a methoxy group attached to an aniline backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial purposes.

4-(Difluoromethoxy)-3-methoxyaniline is synthesized through a series of carefully controlled reactions, often involving substitution and coupling processes. The synthesis pathway is designed to ensure high purity and yield, which are critical for its application in advanced materials and pharmaceuticals. Recent advancements in synthetic chemistry have enabled the optimization of these processes, reducing production costs while maintaining the quality of the final product.

The chemical structure of 4-(difluoromethoxy)-3-methoxyaniline plays a pivotal role in its reactivity and stability. The presence of the difluoromethoxy group introduces electron-withdrawing effects, which enhance the molecule's ability to participate in various chemical reactions. On the other hand, the methoxy group contributes electron-donating properties, creating a balance that makes this compound versatile in different chemical environments. This duality is particularly advantageous in drug design, where precise control over molecular interactions is essential.

Recent studies have highlighted the potential of 4-(difluoromethoxy)-3-methoxyaniline in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for bioactive compounds, demonstrating its ability to modulate enzyme activity and cellular signaling pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* revealed that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 4-(difluoromethoxy)-3-methoxyaniline has found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. A 2022 research paper in *Advanced Materials* demonstrated that incorporating this compound into polymer blends significantly enhances their electrical conductivity without compromising mechanical stability.

The environmental impact of 4-(difluoromethoxy)-3-methoxyaniline has also been a topic of recent investigation. Studies have shown that this compound exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its potential for use in eco-friendly industrial processes. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 4-(difluoromethoxy)-3-methoxyaniline stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and application research, positions it as a key player in the development of innovative solutions for healthcare, electronics, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial innovation.